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Compound of Interest

Compound Name: 1-Bromo-3-iodopropane

Cat. No.: B1590499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety information for 1-Bromo-3-
iodopropane (CAS No: 22306-36-1), a bifunctional organohalide commonly utilized as a

building block in organic synthesis, particularly in the development of pharmaceutical

compounds. The following sections detail its chemical and physical properties, hazard

classifications, toxicological data, and essential protocols for safe handling, storage, and

emergency response.

Chemical and Physical Properties
1-Bromo-3-iodopropane is a colorless to light yellow liquid with a strong, pungent odor.[1][2] It

is insoluble in water but soluble in organic solvents like alcohol and ether.[1] A summary of its

key quantitative properties is presented below.
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Property Value Source(s)

Molecular Formula C₃H₆BrI [1][3][4]

Molecular Weight 248.89 g/mol [3][4]

CAS Number 22306-36-1 [3][4][5]

Boiling Point 46-47 °C @ 1.1 Torr [2][4]

Density (Predicted) 2.261 ± 0.06 g/cm³ [2][4]

Appearance Colorless to light yellow liquid [1][2]

Hazard Identification and GHS Classification
The Globally Harmonized System (GHS) classification for 1-Bromo-3-iodopropane indicates it

is a flammable liquid.[3][5] However, data from some suppliers suggest a broader range of

hazards. Both classifications are presented for a comprehensive risk assessment.

2.1 Consensus GHS Classification

Classification Code Description

Flammable Liquids Category 3 Flammable liquid and vapor

Signal Word Warning

Pictogram 🔥

Hazard Statement H226
Flammable liquid and vapour.

[2][3][5]

2.2 Extended GHS Classification (Supplier-Specific)

Some suppliers provide a more extensive hazard profile, which may be based on internal data

or structural analogies.
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Classification Code Description

Flammable Liquids Category 2/3
Highly flammable liquid and

vapour

Acute Toxicity, Oral Category 4 Harmful if swallowed

Skin Corrosion/Irritation Category 2 Causes skin irritation

Serious Eye Damage/Irritation Category 2 Causes serious eye irritation

Germ Cell Mutagenicity Category 2
Suspected of causing genetic

defects

Specific Target Organ Toxicity

(Single)
Category 1 Causes damage to organs

Specific Target Organ Toxicity

(Repeated)
Category 2

May cause damage to organs

through prolonged or repeated

exposure

Hazardous to the Aquatic

Environment
Chronic 2

Toxic to aquatic life with long

lasting effects

Signal Word Danger

Pictograms 🔥, 💀, ❤️, 환경

Hazard Statements

H225/H226, H302, H315,

H319, H341, H370, H373,

H411

[6]

2.3 Precautionary Statements (P-Statements)

A summary of precautionary measures is provided below, corresponding to the consensus

H226 classification.
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Type Code Statement

Prevention P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.[5]

P233
Keep container tightly closed.

[5]

P240
Ground and bond container

and receiving equipment.[5]

P241

Use explosion-proof

electrical/ventilating/lighting

equipment.[5]

P242 Use non-sparking tools.[5]

P243
Take action to prevent static

discharges.[5]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[5]

Response P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with water.

[5]

P370+P378
In case of fire: Use appropriate

media to extinguish.[5]

Storage P403+P235
Store in a well-ventilated

place. Keep cool.[5]

Disposal P501

Dispose of contents/container

in accordance with local

regulations.[5]
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Toxicological Information
Direct and comprehensive toxicological data for 1-Bromo-3-iodopropane is not readily

available in the reviewed literature. It is generally described as being slightly toxic and irritating.

[1] For risk assessment, data from structurally similar compounds, such as 1-bromo-3-

chloropropane and 1-bromopropane, are often used as surrogates.

Substance Test Route Species Result Source(s)

1-Bromo-3-

chloropropan

e

LD₅₀ Oral Rat 930 mg/kg [7]

1-Bromo-3-

chloropropan

e

LC₅₀ (4h) Inhalation Rat 5668 mg/m³ [7]

1-

Bromopropan

e

LC₅₀ (4h) Inhalation Rat 14,374 ppm [8]

Note: The data above is for structurally related compounds and should be used for estimation

purposes only. All handling procedures should assume the compound is hazardous.

Safe Handling and Emergency Protocols
4.1 Personal Protective Equipment (PPE) and Handling

Proper handling is critical to minimize exposure. Always work in a well-ventilated area,

preferably within a certified chemical fume hood.[5] Avoid all personal contact, including

inhalation of vapors.[7][9]

Eye/Face Protection: Wear chemical safety goggles and/or a face shield that complies with

OSHA 29 CFR 1910.133 or European Standard EN166.

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.[10]
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Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[10]

General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in work

areas.[10]

The logical workflow for safely handling this chemical is depicted below.
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Preparation Phase

Handling Phase

Post-Handling Phase

Emergency Response

Start

Review SDS and
Assess Risks

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Verify Fume Hood
 is Operational

Retrieve Chemical from
Designated Storage

Dispense Using Non-Sparking Tools
and Grounded Equipment

Perform Experimental Work Spill Occurs

Clean Work Area and
Decontaminate Equipment

Dispose of Waste in
Labeled, Sealed Container

Return Chemical to Storage

Remove PPE Correctly

Wash Hands Thoroughly

End

Evacuate Area &
Alert Others

Yes

Contain Spill with
Inert Absorbent

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1-Bromo-3-iodopropane.

4.2 Storage, Spill, and Fire Response
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place away from

heat, sparks, and open flames.[5][10] Protect from light and keep in a dark place.[2]

Incompatible materials include strong oxidizing agents, strong bases, and some metals.[7]

[10]

Spill Response: Evacuate personnel to a safe area.[5] Remove all sources of ignition.[10]

Absorb the spill with an inert material (e.g., sand, vermiculite) and collect it into a labeled

container for disposal.[9] Use non-sparking tools during cleanup.[9]

Fire Response: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to

extinguish a fire.[9] Vapors are flammable and may form explosive mixtures with air.[10]

4.3 First-Aid Measures

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water. Seek medical attention.[5]

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if

present and easy to do. Seek immediate medical attention.[5]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Seek immediate medical attention.[5]

Experimental Workflow Considerations
While specific experimental protocols for safety testing were not available, a generalized

workflow for a typical synthetic reaction involving 1-Bromo-3-iodopropane is presented below.

This diagram highlights critical safety checkpoints that must be integrated into any experimental

plan.
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Critical Safety Checkpoints

Start: Experimental Design

1. Protocol & SDS Review
- Identify all hazards

- Plan quenching & waste streams

2. Reagent Preparation
- Weigh/measure in fume hood

- Use grounded equipment

3. Reaction Setup
- Assemble glassware in fume hood
- Ensure inert atmosphere if needed

- Prepare for temperature control

4. Execute Reaction
- Add reagents at controlled rate

- Monitor for exotherms/pressure change

5. Quench & Workup
- Cool reaction mixture

- Add quenching agent slowly
- Perform extractions in hood

6. Product Purification
- e.g., Distillation or Chromatography

- Ensure adequate ventilation

7. Waste Disposal
- Segregate halogenated waste

- Label containers correctly

End: Documentation

Click to download full resolution via product page

Caption: General Experimental Workflow with Safety Checkpoints.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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